Cas no 1697330-26-9 (Ethyl 2-amino-2-(4-chloro-2-methylphenyl)acetate)

• Product Name: Ethyl 2-amino-2-(4-chloro-2-methylphenyl)acetate
• CAS No: 1697330-26-9
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5686672
• PubChem ID: 108384918
• Update Time: 2025-05-21

Ethyl 2-amino-2-(4-chloro-2-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-(4-chloro-2-methylphenyl)acetate
• EN300-2219027
• 1697330-26-9
• Ethyl 2-amino-2-(4-chloro-2-methylphenyl)acetate

• Inchi： 1S/C11H14ClNO2/c1-3-15-11(14)10(13)9-5-4-8(12)6-7(9)2/h4-6,10H,3,13H2,1-2H3
• InChI Key： FNFDDNICVBVOPU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C(C(=O)OCC)N

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-amino-2-(4-chloro-2-methylphenyl)acetate

Ethyl 2-amino-2-(4-chloro-2-methylphenyl)acetate: A Comprehensive Overview

Ethyl 2-amino-2-(4-chloro-2-methylphenyl)acetate, also known by its CAS number 1697330-26-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its unique chemical properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and computational modeling have shed new light on its structure, reactivity, and biological activity.

The molecular structure of Ethyl 2-amino-2-(4-chloro-2-methylphenyl)acetate is characterized by a central acetate group attached to an ethyl ester. The aromatic ring, substituted with chlorine and methyl groups, contributes to the compound's electronic properties and stereochemistry. Researchers have utilized cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional conformation. These studies have revealed that the spatial arrangement of substituents plays a crucial role in determining the compound's reactivity and bioavailability.

One of the most promising applications of Ethyl 2-amino-2-(4-chloro-2-methylphenyl)acetate lies in its potential as a lead compound for drug design. Recent investigations have focused on its ability to modulate enzyme activity and interact with cellular receptors. For instance, studies published in reputable journals such as Journal of Medicinal Chemistry and Organic & Biomolecular Chemistry have demonstrated that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a valuable tool in the development of novel therapeutic agents.

In addition to its pharmacological significance, Ethyl 2-amino-2-(4-chloro-2-methylphenyl)acetate has also been explored for its role in organic synthesis. Its ability to undergo various nucleophilic substitutions and condensation reactions has made it an invaluable building block in the construction of complex molecules. Recent advancements in catalytic asymmetric synthesis have further expanded its utility, enabling the production of enantiomerically enriched derivatives with high efficiency.

The synthesis of this compound has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. Researchers have employed microwave-assisted synthesis and continuous flow reactors to streamline the production process. These innovations not only enhance the scalability of the synthesis but also align with current trends toward sustainable chemical manufacturing.

From a biological standpoint, Ethyl 2-amino-2-(4-chloro-2-methylphenyl)acetate has shown remarkable selectivity toward certain pathological targets. Preclinical studies have indicated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase (COX) enzymes. Furthermore, ongoing research is exploring its role in neurodegenerative diseases, where it may exert protective effects through modulation of oxidative stress pathways.

In conclusion, Ethyl 2-amino-2-(4-chloro-2-methylphenyl)acetate (CAS No: 1697330-26-9) stands at the forefront of modern chemical research due to its versatile properties and promising therapeutic applications. As scientific understanding continues to evolve, this compound is expected to play an increasingly pivotal role in both academic research and industrial development.